Cas no 549-06-4 (7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-)

7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo- structure
549-06-4 structure
Product Name:7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
CAS No:549-06-4
MF:C19H14O9
MW:386.309066295624
CID:370568
PubChem ID:73677
Update Time:2025-04-19

7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
    • STICTIC ACID
    • 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methox...
    • SCOPULARIC ACID
    • STEREOCAULONIC ACID
    • KBioGR_001931
    • 7H-Isobenzofuro(4,5-b)(1,4)benzodioxepin-11-carboxaldehyde, 1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
    • NSC-87511
    • HMS2271H11
    • AKOS027326813
    • Spectrum5_000031
    • SPECTRUM300006
    • CHEMBL173530
    • Isophthalaldehydic acid,.alpha.2,4,6-tetrahydroxy-2,5-xylyl)oxy]-4-methoxy-6-methyl-, .gamma.-lactone, .epsilon.-lactone
    • KBio3_002329
    • NCGC00095566-01
    • DTXSID20972053
    • BRD-A29578214-001-02-7
    • 1,4-Dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-1,3-dihydro-7H-benzo[e]furo[3'',4'':3,4]benzo[b][1,4]dioxepine-11-carbaldehyde
    • SDCCGMLS-0066543.P001
    • STICTICACID
    • UNII-NZR6AX77LP
    • CCG-38584
    • HY-126779
    • SR-01000758942
    • 1,3-Dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-7H-isobenzofuro(4,5-b)(1,4)benzodioxepin-11-carboxaldehyde
    • KBioSS_001080
    • 13,17-Dihydroxy-5-methoxy-7,12-dimethyl-9,15-dioxo-2,10,16-trioxatetracyclo[9.7.0.03,8.014,18]octadeca-1(11),3(8),4,6,12,14(18)-hexaene-4-carbaldehyde
    • SPBio_000274
    • KBio2_003648
    • dihydroxy-methoxy-dimethyl-dioxo-[?]carbaldehyde
    • Q3604558
    • Spectrum2_000307
    • Spectrum4_001446
    • Stictic acid (StA), 1
    • REGID_for_CID_73677
    • 1,3-Dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-7H-isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde
    • NZR6AX77LP
    • KBio2_001080
    • KBio2_006216
    • BDBM50056922
    • BSPBio_002829
    • NSC 87511
    • 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde, 1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
    • SCHEMBL13495711
    • cid_73677
    • 1,4-Dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-1,3-dihydro-7H-2,6,12-trioxabenzo[5,6]cyclohepta[1,2-E]indene-11-carbaldehyde #
    • CHEBI:93839
    • NCGC00095566-03
    • 549-06-4
    • CS-0107316
    • MLS001049107
    • 56614-93-8
    • NCGC00095566-02
    • SR-01000758942-2
    • NCI60_041935
    • Spectrum_000600
    • NSC87511
    • SKCUFZLDTAYNBZ-UHFFFAOYSA-N
    • BRD-A29578214-001-08-4
    • SMR000386939
    • Spectrum3_001185
    • NS00134218
    • Isophthalaldehydic acid, 2-[(3-carboxy-.alpha.2,.alpha.2,4,6-tetrahydroxy-2,5-xylyl)oxy]-4-methoxy-6-methyl-, .gamma.-lactone, .epsilon.-lactone
    • MLSMR
    • Inchi: 1S/C19H14O9/c1-6-4-9(25-3)8(5-20)15-10(6)17(22)27-14-7(2)13(21)11-12(16(14)26-15)19(24)28-18(11)23/h4-5,19,21,24H,1-3H3
    • InChI Key: SKCUFZLDTAYNBZ-UHFFFAOYSA-N
    • SMILES: O1C2C(C=O)=C(C=C(C)C=2C(=O)OC2=C(C)C(=C3C(=O)OC(C3=C12)O)O)OC

Computed Properties

  • Exact Mass: 386.06400
  • Monoisotopic Mass: 386.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.591
  • Boiling Point: 744.1°Cat760mmHg
  • Flash Point: 273.2°C
  • Refractive Index: 1.692
  • PSA: 128.59000
  • LogP: 2.31630

7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo- Pricemore >>

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